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Compound of Interest

Compound Name: Tris(4-aminophenyl)amine

Cat. No.: B013937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, procedural guidance for the safe handling and disposal of

Tris(4-aminophenyl)amine (CAS No. 5981-09-9). Adherence to these protocols is critical to

ensure personnel safety and regulatory compliance in the laboratory environment.

Hazard Identification and Quantitative Data
Tris(4-aminophenyl)amine is classified as a hazardous chemical. It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] All personnel handling

this substance must be thoroughly familiar with its potential hazards.
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Property Value Reference

CAS Number 5981-09-9 [1]

Molecular Formula C18H18N4 [3]

Molecular Weight 290.36 g/mol [3]

Appearance Solid [1]

Melting Point 230 °C (446 °F) [1]

Occupational Exposure Limits

(OELs)

No specific OELs have been

established by major

regulatory bodies such as

OSHA or NIOSH. It is

recommended to handle the

substance in accordance with

good industrial hygiene and

safety practices to minimize

exposure.

[1]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the mandatory procedures for the safe handling of Tris(4-
aminophenyl)amine from preparation to use.

Engineering Controls and Preparation
Ventilation: Always handle Tris(4-aminophenyl)amine in a well-ventilated area.[1][4] A

chemical fume hood is highly recommended to minimize inhalation of dust particles.

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1]

Work Area Preparation: Designate a specific area for handling this chemical. Cover the work

surface with an absorbent, disposable material to contain any potential spills.
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Personal Protective Equipment (PPE)
All personnel must wear the following PPE before handling Tris(4-aminophenyl)amine:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Skin and Body Protection:

Wear a lab coat or other protective clothing to prevent skin exposure.[1]

Use chemically resistant gloves (e.g., nitrile gloves).[5] Always inspect gloves for any signs

of degradation or punctures before use.

Respiratory Protection:

Under normal, well-ventilated conditions, respiratory protection may not be required.[1]

If dust formation is likely or ventilation is inadequate, a NIOSH-approved respirator with a

particle filter is recommended.[1]

Chemical Handling
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]

Weighing: If weighing is required, perform this task in a ventilated enclosure or a fume hood.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

Ingestion and Inhalation: Avoid ingestion and inhalation of the substance.[1]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[1][4]

Storage
Container: Keep the container tightly closed when not in use.[1][4]
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Location: Store in a dry, cool, and well-ventilated place.[1][4]

Incompatible Materials: Store away from oxidizing agents.[1]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Tris(4-aminophenyl)amine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste:

Carefully sweep up any spilled solid material and place it into a suitable, labeled, and

closed container for disposal.[1]

Dispose of any contaminated disposable materials (e.g., bench paper, gloves, weigh

boats) in the same designated waste container.

Empty Containers: Do not reuse empty containers. Triple rinse the container with a suitable

solvent, and dispose of the rinsate as chemical waste.

Labeling and Storage of Waste
Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"Tris(4-aminophenyl)amine".

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, pending disposal.

Final Disposal
Professional Disposal: Dispose of the chemical waste through an approved and licensed

waste disposal company.[1] Do not dispose of it down the drain or in the regular trash.

Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous

waste disposal are strictly followed.
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Workflow for Handling Tris(4-aminophenyl)amine
Safe Handling and Disposal Workflow for Tris(4-aminophenyl)amine
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Caption: Workflow for the safe handling and disposal of Tris(4-aminophenyl)amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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